N-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-oxo-2-(3-pyridazin-3-yloxypyrrolidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C12H16N4O3/c1-9(17)13-7-12(18)16-6-4-10(8-16)19-11-3-2-5-14-15-11/h2-3,5,10H,4,6-8H2,1H3,(H,13,17)
• InChI Key: RBVNXWJLUGFCOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)N1CCC(C1)OC2=NN=CC=C2
• Molecular Formula: C12H16N4O3
• Molecular Weight: 264.28 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of nitrogen heterocycles like the pyrrolidine ring. The pyridazin-3(2H)-one skeleton, which is part of the compound, is usually prepared by cyclizing the phenylhydrazone of levulinic acid followed by oxidation in the presence of PCl5. The most common synthesis consists of the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring and a pyridazin-3-yloxy group. The pyrrolidine ring is a five-membered ring with one nitrogen atom. The pyridazin-3-yloxy group is a six-membered ring with two nitrogen atoms.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The unique structure of N-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)acetamide makes it an interesting candidate for drug design. Researchers have investigated its potential as a precursor for synthesizing novel compounds with diverse pharmacological activities. . These derivatives may exhibit antimicrobial, antioxidant, or other bioactive properties.

Triazolopyrimidine Derivatives

Triazolopyrimidines are another class of compounds synthesized from N-(2-oxo-2-(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)ethyl)acetamide. These derivatives may have unique properties and could be explored further for potential therapeutic applications.